1-(1-ethyl-1H-imidazol-2-yl)ethan-1-amine dihydrochloride

• IUPAC Name: 1-(1-ethylimidazol-2-yl)ethanamine;dihydrochloride
• InChI: InChI=1S/C7H13N3.2ClH/c1-3-10-5-4-9-7(10)6(2)8;;/h4-6H,3,8H2,1-2H3;2*1H
• InChI Key: JOYUSIBKSXNDJU-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CN=C1C(C)N.Cl.Cl
• Molecular Formula: C7H15Cl2N3
• Molecular Weight: 212.12 g/mol

Description

Molecular Structure Analysis

The InChI code for “(S)-1-(1H-imidazol-2-yl)ethan-1-amine dihydrochloride” is 1S/C5H9N3.2ClH/c1-4(6)5-7-2-3-8-5;;/h2-4H,6H2,1H3,(H,7,8);2*1H/t4-;;/m0../s1. This indicates that the compound has a molecular weight of 184.07 and contains an imidazole ring.

Scientific Research Applications

Synthesis and Structural Characterization

1-(1-ethyl-1H-imidazol-2-yl)ethan-1-amine dihydrochloride is involved in the synthesis of new mono- and bis-tetrazole compounds. These compounds are of interest as precursors for further functionalization and potential synthons for metal–organic framework construction (Boland et al., 2013).

Antibacterial Activity

Derivatives of this compound have been synthesized and evaluated for their antibacterial activity. Novel derivatives were characterized using techniques like 1H NMR and LCMS, and their antibacterial activity was compared with standard antibiotics (Prasad, 2021).

Determination of Amines

In the field of analytical chemistry, derivatives of this compound have been used in a sensitive method for determining amino compounds. This involves a condensation reaction with fluorescence detection, proving useful for analyzing aliphatic amines from environmental and biological samples (You et al., 2006).

Synthesis of Imines and Bisimines

The compound is integral to the synthesis of new chiral and achiral imines and bisimines derived from 2-phenyl-1H-imidazole-4-carbaldehyde. These synthesized products are characterized by 1H NMR spectroscopy, mass spectrometry, and elemental analyses (Pařík & Chlupatý, 2014).

Application in Organic Synthesis

It has been used in organic synthesis for the preparation of a series of 1,7-dihydro-6H-purin-6-ones, demonstrating its utility in synthesizing complex organic molecules (Nielsen & Pedersen, 1982).

Study of Biological Activity

The compound is employed in synthesizing various organic compounds to study their biological activities, such as antibacterial properties. This includes the synthesis and evaluation of 1,3,4-oxadiazole compounds derived from 1H-imidazole (Al-badrany et al., 2019).

Novel Rearrangement Studies

Studies on the novel rearrangement of 1-(2-aminoaryl)imidazoles, including compounds related to 1-(1-ethyl-1H-imidazol-2-yl)ethan-1-amine dihydrochloride, have been conducted, contributing to the understanding of chemical reactions and processes (Lampe et al., 1994).

Antifungal Agent Research

Derivatives of this compound have been synthesized and tested as potential antifungal agents, showing activity against Candida albicans and other Candida species (Artico et al., 1993).

Safety and Hazards

The safety information for “(S)-1-(1H-Imidazol-2-yl)ethan-1-amine dihydrochloride” indicates that it may be harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation. It’s reasonable to assume that “1-(1-ethyl-1H-imidazol-2-yl)ethan-1-amine dihydrochloride” may have similar hazards due to its structural similarity.